1-[(4-chlorophenyl)sulfonyl]-4-(3-phenyl-2-propen-1-yl)piperazine

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-4-[(E)-3-phenylprop-2-enyl]piperazine
• InChI: InChI=1S/C19H21ClN2O2S/c20-18-8-10-19(11-9-18)25(23,24)22-15-13-21(14-16-22)12-4-7-17-5-2-1-3-6-17/h1-11H,12-16H2/b7-4+
• InChI Key: NRMPKYKDLBLXKC-QPJJXVBHSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H21ClN2O2S
• DSSTOX Substance ID: DTXSID50360040
• Molecular Weight: 376.9 g/mol
• CAS RN: 5256-98-4

Description

This compound is a piperazine derivative. Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring. They are used in a variety of applications, including as antihistamines and antipsychotics.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperazine ring, a sulfonyl group attached to a chlorophenyl group, and a phenyl group attached to a propenyl group.

Chemical Reactions Analysis

Piperazine derivatives can undergo a variety of chemical reactions, including electrophilic substitution, due to the presence of the aromatic phenyl rings, and nucleophilic substitution, due to the presence of the chloro group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar sulfonyl group and the basic piperazine ring could impact its solubility and reactivity.

Mechanism of Action

The mechanism of action of piperazine derivatives can vary widely depending on their specific structure and functional groups. Some piperazine derivatives are known to act as antagonists at certain types of receptors in the body.

Safety and Hazards

Like all chemicals, this compound should be handled with care. The specific safety and hazard information would depend on its exact structure and properties.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. Piperazine derivatives are a rich area of study in medicinal chemistry, with potential applications in a variety of therapeutic areas.